5-(((2-fluoro-5-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(2-fluoro-5-methylphenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H10FN3O2S/c1-6-2-3-8(13)9(4-6)14-5-7-10(17)15-12(19)16-11(7)18/h2-5H,1H3,(H3,15,16,17,18,19)
• InChI Key: AONUYNAVRXXLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)N=CC2=C(NC(=S)NC2=O)O
• Molecular Formula: C12H10FN3O2S
• Molecular Weight: 279.29 g/mol
• CAS No.: 1021229-31-1

Description

5-(((2-fluoro-5-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C12H10FN3O2S and its molecular weight is 279.29. The purity is usually 95%.
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Scientific Research Applications

Molluscicidal Agents

Compounds with fluorine and phosphorus substitutions, similar to the target compound, have been synthesized and evaluated for their molluscicidal activity against snails responsible for Bilharziasis diseases. This suggests potential applications in controlling disease vectors through chemical synthesis and application (Abeer N. Al-Romaizan, M. Makki, R. M. Abdel-Rahman, 2014).

Antimicrobial Activity

Research into substituted thienopyrimidines highlights the antibacterial potential of such compounds, indicating a possible application in developing new antimicrobial agents. This is particularly relevant given the structural similarities, suggesting that the compound might also possess antimicrobial properties (R. More, J. Chandra, S. L. Nargund, L. G. Nargund, 2013).

Selective Chemosensors

The development of selective colorimetric and fluorescent chemosensors for metal ions, such as Al3+, has been reported using pyrimidine derivatives. This application is significant in environmental monitoring and analytical chemistry, suggesting potential research avenues for similar compounds (V. Singh, Karishma Tiwari, Monika Mishra, N. Srivastava, S. Saha, 2013).

Green Chemistry Synthesis

The synthesis of derivatives using water as a solvent for reactions, including formylation and Knoevenagel condensation, indicates the compound's potential application in promoting environmentally friendly chemical synthesis practices. This approach aligns with green chemistry principles, emphasizing the reduction of hazardous substances and waste in chemical processes (Bhaveshkumar D. Dhorajiya, B. Dholakiya, 2013).